(S)-2-bromosuccinic acid
Overview
Description
(S)-2-bromosuccinic acid is a chiral compound that has been studied for its crystal structure and optical resolution. The absolute configuration of this compound has been determined to be (S) through X-ray diffraction methods, which revealed that the crystals of (-)-2-bromosuccinamic acid are orthorhombic with specific lattice parameters and contain four molecules in the unit cell . Additionally, the optical resolution of racemic bromosuccinic acid has been achieved, yielding enantiomers with high optical purities through preferential crystallization and the use of a resolving agent .
Synthesis Analysis
The synthesis of related compounds using bromosuccinic acid derivatives has been explored. For instance, N-bromosuccinimide (NBS) has been used to mediate the reaction of 2-hydroxyaryl aldehydes with Meldrum's acid, leading to the synthesis of coumarin-3-carboxylic acids. This method employs a mixture of water and ethanol as a solvent and operates under mild reaction conditions, which is advantageous for the synthesis of compounds with diverse functional groups .
Molecular Structure Analysis
The molecular structure of (S)-2-bromosuccinic acid has been thoroughly analyzed using X-ray diffraction. The compound forms orthorhombic crystals with a space group of P212121. The lattice parameters have been precisely measured, and the structure was solved using the heavy atom method, followed by three-dimensional Fourier and difference Fourier synthesis. The refinement process involved full-matrix least-squares calculations, which confirmed the (S) configuration of the molecule .
Chemical Reactions Analysis
Chemical reactions involving bromosuccinic acid derivatives, such as the synthesis of coumarin-3-carboxylic acids, have been facilitated by N-bromosuccinimide. This reagent promotes a Knoevenagel-intramolecular cyclization cascade reaction, which is a key step in the formation of the coumarin ring system. The reaction conditions are mild and tolerate a wide range of substrates, making it a versatile method for synthesizing complex organic molecules .
Physical and Chemical Properties Analysis
The physical and chemical properties of (S)-2-bromosuccinic acid have been deduced from its racemic form, (RS)-bromosuccinic acid. The racemic mixture has been characterized by its melting point, solubility, and infrared spectrum. The phase behavior of (RS)-bromosuccinic acid has been studied, revealing that it exists as a conglomerate at room temperature and forms a racemic compound at its melting point. The optical resolution of this racemic mixture has led to the isolation of the (S)-enantiomer with high optical purity, which is crucial for applications that require enantiomerically pure substances .
Scientific Research Applications
Synthesis of β-Substituted-β-Lactones : (S)-2-bromosuccinic acid is utilized in the synthesis of β-substituted-β-lactones with latent pendent hydroxyl groups. This process involves the conversion of L-aspartic acid into bromosuccinic acid, followed by various chemical transformations to yield the monomer with specific characteristics useful in chemical synthesis (Xiao, 2005).
Reformatsky-Type Reactions : The compound is used in Reformatsky-type reactions mediated by cerium metal, leading to the synthesis of functionalized γ-substituted paraconic acids. This process demonstrates the utility of (S)-2-bromosuccinic acid in complex organic syntheses (Rodrigues et al., 2012).
Production of Succinic Acid : In the field of biochemistry, the effects of dissolved CO2 concentration in the fermentation process for succinic acid production are studied, highlighting the significance of (S)-2-bromosuccinic acid in biochemical pathways and industrial applications (Zou et al., 2011).
Polycondensation Reactions : It's also utilized in room-temperature polycondensations with diols to produce poly(alkylene alkanoate)s, demonstrating its role in polymer chemistry. This process underlines the ability of (S)-2-bromosuccinic acid to interact with other compounds to form complex polymers (Takasu et al., 2005).
Electrooxidative Bromoesterification : The compound is involved in electrooxidative 1,2-bromoesterification of alkenes, indicating its usefulness in organic synthesis, particularly in the formation of β-bromoalkyl esters through oxidative difunctionalization (Wan et al., 2019).
Halogenated Dicarboxylic Acids Measurement : Its measurement in environmental studies, particularly in Arctic aerosols, showcases its environmental relevance and the need to understand its distribution in different ecosystems (Narukawa et al., 2003).
Safety And Hazards
This involves understanding the compound’s toxicity, flammability, environmental impact, and precautions for safe handling and storage.
Future Directions
This could involve potential applications of the compound, areas of research interest, and unanswered questions about its properties or reactions.
properties
IUPAC Name |
(2S)-2-bromobutanedioic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5BrO4/c5-2(4(8)9)1-3(6)7/h2H,1H2,(H,6,7)(H,8,9)/t2-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQWGVQWAEANRTK-REOHCLBHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(=O)O)Br)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@@H](C(=O)O)Br)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5BrO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-2-bromosuccinic acid | |
CAS RN |
20859-23-8 | |
Record name | Bromosuccinic acid, (-)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020859238 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (S)-(-)-Bromosuccinic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | BROMOSUCCINIC ACID, (-)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3ISS1PP7TK | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.